Cas no 88238-56-6 (Propanedioic acid, (acetylamino)(5-methyl-4-hexenyl)-, diethyl ester)

• Product Name: Propanedioic acid, (acetylamino)(5-methyl-4-hexenyl)-, diethyl ester
• CAS No: 88238-56-6
• MF: C₁₆H₂₇NO₅
• MW: 313.389285326004
• CID: 640166
• PubChem ID: 71409771
• Update Time: 2025-04-19

Propanedioic acid, (acetylamino)(5-methyl-4-hexenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (acetylamino)(5-methyl-4-hexenyl)-, diethyl ester
• diethyl 2-acetamido-2-(5-methylhex-4-enyl)propanedioate
• Diethyl acetamido(5-methylhex-4-en-1-yl)propanedioate
• 88238-56-6
• DTXSID70829487

• Inchi： 1S/C16H27NO5/c1-6-21-14(19)16(17-13(5)18,15(20)22-7-2)11-9-8-10-12(3)4/h10H,6-9,11H2,1-5H3,(H,17,18)
• InChI Key： QOYSTGASSQOSBB-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCC/C=C(\C)/C)NC(C)=O)=O

Computed Properties

• Exact Mass: 313.18892296g/mol
• Monoisotopic Mass: 313.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.7Ų